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Compound of Interest

Compound Name: 1-Methylpyrrolidine-2-thione

Cat. No.: B080702 Get Quote

Technical Guide: Physicochemical Properties of
1-Methylpyrrolidine-2-thione
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical characteristics of 1-
Methylpyrrolidine-2-thione, a compound of interest in various research and development

sectors. This document outlines its melting and boiling points, provides detailed experimental

protocols for their determination, and includes a visualization of its synthesis pathway.

Core Physical Properties
1-Methylpyrrolidine-2-thione is an organosulfur compound recognized for its utility as a

chemical reagent and intermediate.[1] Its physical state at room temperature can vary, being

described as both a white to off-white solid and a light yellow to brown clear liquid, suggesting

that its melting point is near ambient temperatures.[1][2]

Data Presentation
The following table summarizes the reported melting and boiling points for 1-
Methylpyrrolidine-2-thione. It is important to note the variability in the reported values, which

may be attributed to differences in experimental conditions and sample purity.
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Physical Property Reported Value Notes

Melting Point 35-39 °C

16 °C

Boiling Point 165-169 °C At atmospheric pressure

145 °C
At a reduced pressure of 15

mmHg

Experimental Protocols
While specific experimental procedures for determining the physical properties of 1-
Methylpyrrolidine-2-thione are not extensively detailed in the public literature, standard

methodologies for organic compounds can be applied.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid can be determined with high precision using a melting

point apparatus, such as a Mel-Temp or similar device.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp)

Capillary tubes (sealed at one end)

1-Methylpyrrolidine-2-thione sample, finely powdered

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of 1-Methylpyrrolidine-2-thione is placed on a clean,

dry surface and finely ground using a mortar and pestle.
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Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.

The tube is then inverted and tapped gently to pack the sample into the sealed end, aiming

for a sample height of 2-3 mm.

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus.

Preliminary Determination: A rapid heating rate is initially used to obtain an approximate

melting range.

Accurate Determination: The apparatus is allowed to cool to at least 10-15°C below the

approximate melting point. A new sample is then heated at a slow, controlled rate

(approximately 1-2°C per minute) approaching the expected melting point.

Observation and Recording: The temperature at which the first liquid droplet is observed is

recorded as the beginning of the melting range. The temperature at which the last solid

crystal melts is recorded as the end of the melting range.

Boiling Point Determination (Distillation Method)
The boiling point, particularly at reduced pressure, is a key characteristic of liquid compounds.

Apparatus and Materials:

Distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask)

Heating mantle

Thermometer

Vacuum source and manometer

Boiling chips

1-Methylpyrrolidine-2-thione sample

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b080702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus Assembly: The distillation apparatus is assembled. The thermometer bulb should

be positioned so that its top is level with the bottom of the side-arm of the distillation head.

Sample and Boiling Chips: The 1-Methylpyrrolidine-2-thione sample and a few boiling

chips are added to the round-bottom flask.

Reduced Pressure Application: The apparatus is connected to a vacuum source, and the

pressure is reduced to the desired level (e.g., 15 mmHg), as monitored by a manometer.

Heating: The sample is gently heated using a heating mantle.

Observation and Recording: The temperature is recorded when the liquid is boiling and a

stable ring of condensate is observed on the thermometer bulb. This temperature is the

boiling point at the recorded pressure.

Synthesis Pathway Visualization
A common method for the preparation of 1-Methylpyrrolidine-2-thione involves a nucleophilic

substitution reaction.[1] The following diagram illustrates a generalized synthesis route.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b080702?utm_src=pdf-body
https://www.benchchem.com/product/b080702?utm_src=pdf-body
https://www.chembk.com/en/chem/1-METHYLPYRROLIDINE-2-THIONE
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 1-Methylpyrrolidine-2-thione
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Caption: Synthesis pathway of 1-Methylpyrrolidine-2-thione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b080702#physical-characteristics-of-1-
methylpyrrolidine-2-thione-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b080702#physical-characteristics-of-1-methylpyrrolidine-2-thione-melting-point-boiling-point
https://www.benchchem.com/product/b080702#physical-characteristics-of-1-methylpyrrolidine-2-thione-melting-point-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b080702?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

